Cas no 478364-01-1 (3-(piperidin-4-yl)piperidin-2-one)

• Product Name: 3-(piperidin-4-yl)piperidin-2-one
• CAS No: 478364-01-1
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 3172701
• PubChem ID: 11805386
• Update Time: 2025-11-01

3-(piperidin-4-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• [3,4'-BIPIPERIDIN]-2-ONE
• 3-(piperidin-4-yl)piperidin-2-one
• AKOS040804593
• 478364-01-1
• EN300-1653344
• SCHEMBL16992087
• DB-112297

• Inchi： 1S/C10H18N2O/c13-10-9(2-1-5-12-10)8-3-6-11-7-4-8/h8-9,11H,1-7H2,(H,12,13)
• InChI Key： BCJLKAMBRROHTO-UHFFFAOYSA-N
• SMILES： N1CCCC(C2CCNCC2)C1=O

Computed Properties

• Exact Mass: 182.141913202Da
• Monoisotopic Mass: 182.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-(piperidin-4-yl)piperidin-2-one

Comprehensive Overview of 3-(piperidin-4-yl)piperidin-2-one (CAS No. 478364-01-1): Properties, Applications, and Research Insights

3-(piperidin-4-yl)piperidin-2-one (CAS No. 478364-01-1) is a bicyclic organic compound featuring a piperidine ring fused with a 2-piperidinone moiety. This structure grants it unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's heterocyclic scaffold is frequently explored in drug discovery due to its bioisosteric potential and ability to modulate biological targets. Recent studies highlight its relevance in designing central nervous system (CNS) therapeutics, aligning with growing interest in neurological disorders like Alzheimer's and Parkinson's diseases.

From a synthetic perspective, 3-(piperidin-4-yl)piperidin-2-one serves as a versatile building block for N-heterocycle derivatization. Its carbonyl group and secondary amine functionality enable diverse chemical modifications, such as reductive amination or peptide coupling. Researchers increasingly leverage these traits to develop protease inhibitors and GPCR modulators, addressing trending topics like targeted cancer therapies and metabolic disease management. Computational chemistry studies suggest the compound's potential as a molecular scaffold for fragment-based drug design (FBDD), a technique gaining traction in AI-assisted drug discovery platforms.

The compound's physicochemical profile reveals a logP value indicative of moderate lipophilicity, balancing membrane permeability and aqueous solubility—a critical factor in bioavailability optimization. This characteristic resonates with current industry focus on Lipinski's Rule of Five compliance, frequently searched in pharmacokinetics discussions. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its structural integrity, while thermal analysis (DSC) shows stability up to 150°C, supporting its utility in high-temperature reactions.

In material science, derivatives of 3-(piperidin-4-yl)piperidin-2-one demonstrate promise as ligands for catalytic systems, particularly in asymmetric synthesis—a hot topic in green chemistry circles. Its chiral centers enable enantioselective transformations, aligning with the pharmaceutical industry's push toward stereochemically pure APIs. Patent literature reveals applications in photoinitiators for polymer chemistry, connecting to emerging interests in 3D-printing materials and sustainable coatings.

Ongoing research explores the compound's role in bioconjugation chemistry, where its reactive sites facilitate linker formation in antibody-drug conjugates (ADCs)—a rapidly expanding oncology sector. This intersects with frequent search queries about targeted drug delivery systems. Safety evaluations indicate favorable toxicological profiles at research-scale concentrations, though comprehensive ecotoxicology data remains an active study area, reflecting the broader demand for environmental impact assessments in chemical development.

As regulatory landscapes evolve, 3-(piperidin-4-yl)piperidin-2-one derivatives are being evaluated under REACH compliance frameworks, a subject of increasing regulatory searches. The compound's scalable synthesis routes—often involving Pd-catalyzed cross-coupling or microwave-assisted cyclization—demonstrate compatibility with continuous flow chemistry, addressing manufacturing efficiency concerns. These aspects position it as a compelling case study in process chemistry optimization seminars and industry whitepapers.

The scientific community continues investigating structure-activity relationships (SAR) of this scaffold, particularly its hydrogen-bonding capacity in protein-ligand interactions. Such studies frequently appear in molecular docking tutorials and cheminformatics courses, catering to the surge in computational biology education. With its balanced drug-like properties and synthetic flexibility, 3-(piperidin-4-yl)piperidin-2-one remains a focal point in both academic and industrial research, bridging traditional organic chemistry with cutting-edge precision medicine development.